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Compound of Interest

Compound Name: Erbium(III) nitrate pentahydrate

Cat. No.: B592744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the preparation of aqueous

solutions of Erbium(III) nitrate pentahydrate. This document is intended to guide laboratory

personnel in the safe and accurate preparation of solutions for various research and

development applications, including its use as a precursor for nanomaterials, a dopant in

optical fibers, and in the development of specialized glass and ceramics.

Introduction
Erbium(III) nitrate pentahydrate (Er(NO₃)₃·5H₂O) is a pink, crystalline, and hygroscopic solid

that is soluble in water and alcohol.[1][2] It serves as a crucial precursor in the synthesis of

erbium-doped materials, which are of significant interest in the fields of photonics,

telecommunications, and biomedicine due to their unique upconversion and downconversion

luminescent properties. Accurate and consistent preparation of erbium nitrate solutions is

paramount for reproducible experimental results.

Physicochemical Data
A summary of the key properties of Erbium(III) nitrate pentahydrate is provided in the table

below for easy reference.
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Property Value Reference

Chemical Formula Er(NO₃)₃·5H₂O

Molecular Weight 443.35 g/mol [3]

Appearance
Pink crystalline powder or

granules
[1][4]

Solubility Soluble in water and alcohol [1][2]

CAS Number 10031-51-3 [3]

Purity Typically ≥99% [3]

Health and Safety Precautions
Erbium(III) nitrate pentahydrate is an oxidizing agent and can cause skin and serious eye

irritation.[5][6][7] It is essential to handle this compound in a well-ventilated area, preferably a

fume hood, and to wear appropriate personal protective equipment (PPE).

Required Personal Protective Equipment:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Handling:

Avoid inhalation of dust.[6][8]

Prevent contact with skin and eyes.[6][8]

Keep away from combustible materials, heat, sparks, and open flames.[5][8]

Due to its hygroscopic nature, store the compound in a tightly sealed container in a cool, dry

place.[1][8]
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Experimental Protocol: Preparation of a 0.1 M
Erbium(III) Nitrate Pentahydrate Aqueous Solution
This protocol details the steps for preparing 100 mL of a 0.1 M aqueous solution of Erbium(III)
nitrate pentahydrate. The concentration can be adjusted by proportionally changing the mass

of the solute.

Materials:

Erbium(III) nitrate pentahydrate (Er(NO₃)₃·5H₂O)

Deionized or distilled water

100 mL volumetric flask

Beaker

Glass stirring rod

Weighing paper or boat

Spatula

Analytical balance

Procedure:

Calculate the required mass:

To prepare 100 mL (0.1 L) of a 0.1 M solution, the required mass of Er(NO₃)₃·5H₂O is

calculated as follows:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L × 0.1 L × 443.35 g/mol = 4.4335 g

Weighing the compound:
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Place a clean, dry weighing boat on the analytical balance and tare it.

Carefully weigh out approximately 4.4335 g of Erbium(III) nitrate pentahydrate using a

spatula. Record the exact mass.

Dissolving the compound:

Transfer the weighed Erbium(III) nitrate pentahydrate to a beaker.

Add approximately 50-70 mL of deionized or distilled water to the beaker.

Stir the mixture with a clean glass stirring rod until the solid is completely dissolved. The

solution should be a clear, pink color.

Final volume adjustment:

Carefully transfer the dissolved solution from the beaker into a 100 mL volumetric flask.

Rinse the beaker and the stirring rod with a small amount of deionized water and add the

rinsing to the volumetric flask to ensure a quantitative transfer.

Add deionized water to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Cap the volumetric flask and invert it several times to ensure the solution is thoroughly

mixed and homogenous.

Storage:

Transfer the prepared solution to a clean, clearly labeled bottle. The label should include

the name of the compound, the concentration, the solvent, the date of preparation, and the

initials of the preparer.

Store the solution at room temperature, away from direct sunlight and incompatible

materials.

Visualization of the Experimental Workflow
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The following diagram illustrates the key steps in the preparation of an Erbium(III) nitrate
pentahydrate solution.
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Caption: Workflow for preparing Erbium(III) nitrate pentahydrate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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